5,6-dimethylpyridazine-3-carbonitrile
Overview
Description
5,6-Dimethylpyridazine-3-carbonitrile (5,6-DMP-3-CN) is a heterocyclic organic compound with a wide range of applications in scientific research. It has been used in a variety of laboratory experiments, including those related to the synthesis of pharmaceuticals, the study of biochemical processes, and the identification of new compounds. In
Scientific Research Applications
5,6-dimethylpyridazine-3-carbonitrile has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of pharmaceuticals, as a chromogenic reagent in the study of biochemical processes, and as a substrate in the identification of new compounds. It has also been used in the synthesis of heterocyclic compounds, in the study of enzyme kinetics, and in the study of the mechanism of action of drugs.
Mechanism of Action
The mechanism of action of 5,6-dimethylpyridazine-3-carbonitrile is not fully understood. However, it is believed to act as an inhibitor of a variety of enzymes, including those involved in the synthesis of proteins and nucleic acids. It is also believed to act as an inhibitor of the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5,6-dimethylpyridazine-3-carbonitrile are not fully understood. However, it is believed to act as an inhibitor of a variety of enzymes, including those involved in the synthesis of proteins and nucleic acids. It is also believed to act as an inhibitor of the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins. In addition, it has been shown to have anti-inflammatory and anti-cancer effects in animal studies.
Advantages and Limitations for Lab Experiments
The use of 5,6-dimethylpyridazine-3-carbonitrile in laboratory experiments has a number of advantages. It is a relatively inexpensive reagent, and it is easy to obtain and store. It is also a relatively stable compound, and it has a low toxicity. However, it can be difficult to purify, and it can react with other compounds in the laboratory.
Future Directions
There are a number of possible future directions for 5,6-dimethylpyridazine-3-carbonitrile. It could be used in the synthesis of new compounds, or in the study of the mechanism of action of drugs. It could also be used in the study of enzyme kinetics, or in the identification of new biochemical pathways. Additionally, it could be used in the development of new pharmaceuticals, or in the study of the biochemical and physiological effects of compounds. Finally, it could be used in the study of the effects of environmental contaminants on biochemical processes.
Synthesis Methods
5,6-dimethylpyridazine-3-carbonitrile can be synthesized using a variety of methods, including the reaction of 5,6-dimethylpyridazine with carbonitrile in the presence of a base catalyst. The reaction is typically carried out in a two-phase system, with the carbonitrile in the organic phase and the 5,6-dimethylpyridazine in the aqueous phase. The reaction is typically carried out at room temperature and is complete in a few hours. The product is then isolated and purified by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5,6-dimethylpyridazine-3-carbonitrile can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2,3-dimethylpyridazine", "acetonitrile", "sodium hydride", "iodomethane", "potassium cyanide" ], "Reaction": [ "Step 1: 2,3-dimethylpyridazine is reacted with sodium hydride in acetonitrile to form the corresponding sodium salt.", "Step 2: The sodium salt is then reacted with iodomethane to form 5-iodo-2,3-dimethylpyridazine.", "Step 3: 5-iodo-2,3-dimethylpyridazine is then reacted with potassium cyanide in the presence of a palladium catalyst to form 5,6-dimethylpyridazine-3-carbonitrile." ] } | |
CAS RN |
2751610-45-2 |
Molecular Formula |
C7H7N3 |
Molecular Weight |
133.2 |
Purity |
95 |
Origin of Product |
United States |
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